Cas no 247195-81-9 (3-(Chloromethyl)quinuclidin-3-ol hydrochloride)

• Product Name: 3-(Chloromethyl)quinuclidin-3-ol hydrochloride
• CAS No: 247195-81-9
• MF: C₈H₁₅Cl₂NO
• MW: 212.116800546646
• CID: 4669412
• Update Time: 2025-05-24

3-(Chloromethyl)quinuclidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-3-quinuclidinol hydrochloride
• 1-Azabicyclo[2.2.2]octan-3-ol, 3-(chloromethyl)-,hydrochlori...
• 3-(Chloromethyl)quinuclidin-3-ol hydrochloride

• Inchi： 1S/C8H14ClNO.ClH/c9-5-8(11)6-10-3-1-7(8)2-4-10;/h7,11H,1-6H2;1H
• InChI Key： HQBMHODSJGNNIK-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(CCl)(O)C2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 3-(Chloromethyl)quinuclidin-3-ol hydrochloride

3-(Chloromethyl)quinuclidin-3-ol Hydrochloride: A Comprehensive Overview

3-(Chloromethyl)quinuclidin-3-ol hydrochloride (CAS No. 247195-81-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile building block in organic synthesis. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in research related to 3-(Chloromethyl)quinuclidin-3-ol hydrochloride.

The molecular structure of 3-(Chloromethyl)quinuclidin-3-ol hydrochloride is defined by a quinuclidine ring system, which is a bicyclic structure consisting of a six-membered ring fused to a five-membered ring. The presence of a chloromethyl group (-CH2Cl) at the 3-position introduces unique reactivity and functional versatility to the molecule. Additionally, the hydroxyl group (-OH) at the same position contributes to the compound's ability to form hydrogen bonds, which is crucial for its solubility and interaction with biological systems.

Recent studies have highlighted the importance of quinuclidine derivatives in medicinal chemistry. The quinuclidine scaffold is known for its rigid structure and ability to mimic certain bioactive conformations, making it an attractive template for drug design. For instance, researchers have explored the use of 3-(Chloromethyl)quinuclidin-3-ol hydrochloride as a precursor for constructing bioactive molecules with potential anti-inflammatory, analgesic, or antimicrobial properties.

The synthesis of 3-(Chloromethyl)quinuclidin-3-ol hydrochloride typically involves multi-step organic reactions. One common approach is the alkylation of quinuclidine derivatives using appropriate alkylating agents under controlled conditions. The introduction of the chloromethyl group is often achieved through nucleophilic substitution reactions, leveraging the reactivity of chlorine in such contexts. The hydrochloride salt form is obtained by protonating the alcohol group with hydrochloric acid, ensuring stability and solubility for further applications.

From an analytical standpoint, 3-(Chloromethyl)quinuclidin-3-ol hydrochloride has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses provide insights into the compound's molecular structure, purity, and functional group distribution. For example, ¹H NMR spectroscopy reveals distinct signals corresponding to the chloromethyl group and the hydroxyl proton, aiding in structural confirmation.

In terms of applications, quinuclidine derivatives like 3-(Chloromethyl)quinuclidin-3-ol hydrochloride are being investigated for their role in asymmetric synthesis and catalysis. Their rigid structures make them ideal candidates for chiral catalysts or ligands in enantioselective reactions. Recent research has demonstrated their utility in organocatalytic processes, where they facilitate the formation of complex chiral molecules with high enantioselectivity.

Beyond synthetic applications, 3-(Chloromethyl)quinuclidin-3-ol hydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for coordination polymers or metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

Looking ahead, ongoing research aims to explore the pharmacokinetic properties of quinalidine derivatives, including 3-(Chloromethyl)quinuclidin-3-ol hydrochloride, to assess their suitability as drug candidates. Preclinical studies are focusing on their absorption, distribution, metabolism, and excretion (ADME) profiles to determine their potential as therapeutic agents.

In conclusion, 3-(Chloromethyl)quinuclidin-3-ol hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.